Cas no 2228927-03-3 (1-(2-methyloxolan-3-yl)cyclobutan-1-amine)
1-(2-methyloxolan-3-yl)cyclobutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methyloxolan-3-yl)cyclobutan-1-amine
- EN300-1796777
- 2228927-03-3
-
- Inchi: 1S/C9H17NO/c1-7-8(3-6-11-7)9(10)4-2-5-9/h7-8H,2-6,10H2,1H3
- InChI Key: ITJHRCGETUALSR-UHFFFAOYSA-N
- SMILES: O1CCC(C1C)C1(CCC1)N
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 35.2Ų
1-(2-methyloxolan-3-yl)cyclobutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1796777-0.05g |
1-(2-methyloxolan-3-yl)cyclobutan-1-amine |
2228927-03-3 | 0.05g |
$1464.0 | 2023-09-19 | ||
| Enamine | EN300-1796777-0.1g |
1-(2-methyloxolan-3-yl)cyclobutan-1-amine |
2228927-03-3 | 0.1g |
$1533.0 | 2023-09-19 | ||
| Enamine | EN300-1796777-0.25g |
1-(2-methyloxolan-3-yl)cyclobutan-1-amine |
2228927-03-3 | 0.25g |
$1604.0 | 2023-09-19 | ||
| Enamine | EN300-1796777-0.5g |
1-(2-methyloxolan-3-yl)cyclobutan-1-amine |
2228927-03-3 | 0.5g |
$1673.0 | 2023-09-19 | ||
| Enamine | EN300-1796777-1.0g |
1-(2-methyloxolan-3-yl)cyclobutan-1-amine |
2228927-03-3 | 1g |
$1742.0 | 2023-06-02 | ||
| Enamine | EN300-1796777-2.5g |
1-(2-methyloxolan-3-yl)cyclobutan-1-amine |
2228927-03-3 | 2.5g |
$3417.0 | 2023-09-19 | ||
| Enamine | EN300-1796777-5.0g |
1-(2-methyloxolan-3-yl)cyclobutan-1-amine |
2228927-03-3 | 5g |
$5056.0 | 2023-06-02 | ||
| Enamine | EN300-1796777-10.0g |
1-(2-methyloxolan-3-yl)cyclobutan-1-amine |
2228927-03-3 | 10g |
$7497.0 | 2023-06-02 | ||
| Enamine | EN300-1796777-1g |
1-(2-methyloxolan-3-yl)cyclobutan-1-amine |
2228927-03-3 | 1g |
$1742.0 | 2023-09-19 | ||
| Enamine | EN300-1796777-5g |
1-(2-methyloxolan-3-yl)cyclobutan-1-amine |
2228927-03-3 | 5g |
$5056.0 | 2023-09-19 |
1-(2-methyloxolan-3-yl)cyclobutan-1-amine Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 1-(2-methyloxolan-3-yl)cyclobutan-1-amine
1-(2-Methyloxolan-3-yl)cyclobutan-1-amine: A Comprehensive Overview
The compound 1-(2-methyloxolan-3-yl)cyclobutan-1-amine, identified by the CAS number 2228927-03-3, is a unique organic molecule that has garnered attention in various fields of chemical research. This compound belongs to the class of cyclic amines, specifically featuring a cyclobutane ring fused with an oxolane (tetrahydrofuran) moiety. The presence of the methoxy group and the amine functional group makes this compound particularly interesting for its potential applications in drug design, materials science, and catalysis.
Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their unique ring strain and ability to act as rigid frameworks in bioactive molecules. The cyclobutane ring in this compound contributes to its structural rigidity, which can be advantageous in stabilizing specific conformations required for biological activity. Additionally, the oxolane ring introduces a degree of flexibility and hydrophilicity, which can enhance solubility and bioavailability when used in drug candidates.
The synthesis of 1-(2-methyloxolan-3-yl)cyclobutan-1-amine involves a multi-step process that typically begins with the preparation of the cyclobutane ring. One common approach is through the use of transition metal-catalyzed cycloaddition reactions, such as the Simmons-Smith reaction or palladium-catalyzed coupling reactions. These methods allow for precise control over the stereochemistry and regioselectivity of the product. The subsequent introduction of the oxolane ring and methoxy group is achieved through nucleophilic substitution or alkylation reactions, depending on the starting materials and desired stereochemistry.
In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been explored as a potential lead compound for treating various diseases, including cancer and neurodegenerative disorders. Its rigid structure allows for specific interactions with target proteins, making it a valuable tool in rational drug design. Furthermore, recent advancements in computational chemistry have enabled researchers to predict its binding affinity to key therapeutic targets with high accuracy.
The chemical stability of 1-(2-methyloxolan-3-yl)cyclobutan-1-amine has also been a topic of interest. Studies have demonstrated that the compound exhibits good thermal stability under standard conditions, making it suitable for use in various industrial processes. However, its reactivity towards nucleophiles and electrophiles must be carefully considered during synthesis and application to avoid unintended side reactions.
In conclusion, 1-(2-methyloxolan-3-yl)cyclobutan-1-amine is a versatile compound with significant potential in multiple fields. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as an important molecule for future research and development.
2228927-03-3 (1-(2-methyloxolan-3-yl)cyclobutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)